Cas no 2228350-91-0 (1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2228350-91-0
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6138976
• PubChem ID: 165617808
• Update Time: 2025-08-05

1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol
• 2228350-91-0
• EN300-1804222

• Inchi： 1S/C11H13NOS/c1-12-7-9(13)11-6-8-4-2-3-5-10(8)14-11/h2-6,9,12-13H,7H2,1H3
• InChI Key： HBNJASGLAWWTIL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(CNC)O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.5Ų

Additional information on 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol

Comprehensive Analysis of 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228350-91-0)

In the realm of organic chemistry and pharmaceutical research, 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228350-91-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzothiophene core and methylamino ethanol side chain, presents a fascinating subject for researchers exploring novel bioactive molecules. Its molecular framework aligns with contemporary interests in heterocyclic compounds and small-molecule therapeutics, making it a relevant topic in both academic and industrial settings.

The structural motif of 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol combines a benzothiophene ring, a privileged scaffold in medicinal chemistry, with a β-amino alcohol functionality. This combination is particularly intriguing because benzothiophene derivatives are known for their diverse biological activities, including interactions with central nervous system (CNS) targets and enzyme modulation. Meanwhile, the methylamino ethanol moiety introduces potential for hydrogen bonding and chiral center formation, which are critical considerations in drug design and molecular recognition studies.

Recent trends in chemical research highlight growing interest in CAS No. 2228350-91-0 as part of broader investigations into neuroactive compounds and GPCR-targeting molecules. The scientific community's focus on structure-activity relationships (SAR) has led to increased scrutiny of how modifications to the benzothiophene core or amino alcohol chain might influence biological properties. This aligns with current pharmaceutical industry priorities around precision medicine and targeted therapies, where understanding subtle molecular variations is paramount.

From a synthetic chemistry perspective, 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol presents interesting challenges and opportunities. The benzothiophene system can be constructed through various cyclization strategies, while the introduction of the amino alcohol functionality may involve asymmetric synthesis or reductive amination approaches. These synthetic considerations are particularly relevant given the current emphasis on green chemistry and atom-economical processes in modern laboratory practice.

The physicochemical properties of CAS No. 2228350-91-0 warrant careful examination. As a compound containing both aromatic and polar functional groups, its solubility profile, logP value, and pKa characteristics become crucial parameters for potential applications. These properties directly relate to current research priorities in drug delivery optimization and formulation science, where understanding molecular behavior in biological systems is essential.

Analytical characterization of 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when possible. The compound's chiral center introduces the need for enantiomeric separation methods, reflecting broader trends in chiral analysis and quality control within the pharmaceutical industry. These analytical aspects connect with current discussions about regulatory compliance and method validation in chemical research.

In the context of biological evaluation, preliminary studies on related benzothiophene-amino alcohol hybrids suggest potential interactions with various biological targets. While specific data on CAS No. 2228350-91-0 may be limited, the structural analogy to known bioactive compounds prompts investigation into possible receptor binding or signal transduction effects. This aligns with contemporary research into allosteric modulators and biased agonism in drug discovery programs.

The development potential of 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol intersects with several cutting-edge topics in chemical biology. Its molecular architecture shares features with compounds investigated for neuroprotection, cognitive enhancement, and mood regulation, reflecting current societal concerns about brain health and mental wellness. However, rigorous preclinical evaluation would be necessary to substantiate any such potential applications.

From a safety and handling perspective, standard laboratory precautions apply when working with CAS No. 2228350-91-0. While not classified as hazardous under normal circumstances, proper personal protective equipment and ventilation should be employed, consistent with general chemical hygiene practices. This practical consideration connects with the growing emphasis on laboratory safety culture and risk assessment protocols in research institutions.

Looking forward, 1-(1-benzothiophen-2-yl)-2-(methylamino)ethan-1-ol represents an interesting case study in medicinal chemistry optimization. Future research directions might explore structural analogs, prodrug strategies, or formulation approaches to enhance its potential utility. These investigations would contribute to the broader scientific dialogue about lead compound development and molecular property optimization in pharmaceutical sciences.

In conclusion, CAS No. 2228350-91-0 embodies the intersection of structural complexity and biological potential that characterizes modern chemical research. Its study offers opportunities to advance understanding of heterocyclic systems, molecular interactions, and structure-based design principles. As research continues, this compound may yield valuable insights for both academic investigation and applied pharmaceutical development.